2,4-dichloro-N-(2,4-dichlorobenzyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[(2,4-dichlorophenyl)methyl]benzamide
• InChI: InChI=1S/C14H9Cl4NO/c15-9-2-1-8(12(17)5-9)7-19-14(20)11-4-3-10(16)6-13(11)18/h1-6H,7H2,(H,19,20)
• InChI Key: VPZYHPZXRVINMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CNC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H9Cl4NO
• Molecular Weight: 349.0 g/mol

Description

2,4-dichloro-N-(2,4-dichlorobenzyl)benzamide, also known as dicamba, is a synthetic herbicide widely used in agriculture to control broadleaf weeds. Its chemical structure is similar to that of the plant hormone auxin, which allows it to disrupt plant growth and development. In recent years, dicamba has gained attention for its controversial use in genetically modified crops and its potential impact on the environment.

Mechanism of Action

Dicamba works by mimicking the natural plant hormone auxin, which regulates plant growth and development. When 2,4-dichloro-N-(2,4-dichlorobenzyl)benzamide is applied to a plant, it disrupts the normal auxin signaling pathways, causing abnormal growth and development. This ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
Dicamba has been shown to have a range of biochemical and physiological effects on plants. It can cause changes in gene expression, alter the activity of enzymes involved in plant growth and development, and disrupt the normal functioning of plant cells.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide in agriculture, but it also has several advantages for use in laboratory experiments. It is readily available, relatively inexpensive, and has a well-established mechanism of action. However, it also has several limitations, including its potential toxicity to humans and the environment, as well as its potential to cause off-target effects in non-target plants.

Future Directions

There are several areas of future research related to 2,4-dichloro-N-(2,4-dichlorobenzyl)benzamide. One area of interest is the development of new formulations and application methods that minimize off-target effects and reduce the potential impact on the environment. Another area of research is the study of 2,4-dichloro-N-(2,4-dichlorobenzyl)benzamide resistance in weeds and the development of new herbicides to overcome this resistance. Additionally, there is a need for further research on the potential health effects of 2,4-dichloro-N-(2,4-dichlorobenzyl)benzamide exposure in humans and animals.

Synthesis Methods

Dicamba is synthesized through a multi-step process starting with the reaction of 2,4-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2,4-dichlorobenzylamine to produce the final product, 2,4-dichloro-N-(2,4-dichlorobenzyl)benzamide.

Scientific Research Applications

Dicamba has been extensively studied for its use as an herbicide in agriculture. Research has shown that it is effective in controlling a wide range of broadleaf weeds, including those that have developed resistance to other herbicides. It has also been studied for its potential use in combination with other herbicides to increase their effectiveness.